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Compound of Interest

Compound Name: Carbon tetraiodide

Cat. No.: B1584510

Technical Support Center: Carbon Tetraiodide (Cla4)

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the optimal storage and handling of carbon
tetraiodide (Cl4) to ensure its stability and integrity in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for carbon tetraiodide?

Al: To ensure stability, carbon tetraiodide should be stored in a cool, dry, and well-ventilated
place.[1] The recommended storage temperature is between 2°C and 8°C.[1][2][3] It is crucial
to keep the container tightly closed and to handle and store the compound under an inert gas
like argon or nitrogen.[1][4][5]

Q2: Why is carbon tetraiodide considered a sensitive chemical?

A2: Carbon tetraiodide is highly sensitive to heat, light, and moisture.[2][3][4] Exposure to
these elements can cause it to decompose.[3] Because of the structural crowding of the iodine
atoms, the molecule is thermally and photochemically unstable.[6]

Q3: What are the signs of carbon tetraiodide decomposition?

A3: A key sign of decomposition is the presence of elemental iodine (I2), which may appear as
a purplish vapor or cause the red crystals to darken and have an odor of iodine.[3][4] The
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primary decomposition products are tetraiodoethylene (Czls) and iodine.[2][3]
Q4: How should I handle carbon tetraiodide safely in the laboratory?

A4: Always handle carbon tetraiodide in a well-ventilated area, preferably in a fume hood.[1]
[7] Use appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety glasses with side-shields, and a lab coat.[1][5] Avoid creating dust when handling the

solid material.[1]
Q5: What materials are incompatible with carbon tetraiodide?

A5: Carbon tetraiodide is incompatible with strong oxidizing agents.[1][2] It can also react with
water, undergoing slight hydrolysis to produce iodoform and iodine.[6] Contact with certain
metals or bromine trifluoride can lead to vigorous or explosive reactions.[4]

Troubleshooting Guide
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Observed Issue

Probable Cause(s)

Recommended Actions &
Solutions

Discoloration of Crystals

(darkening, purplish tint)

Exposure to light or heat
leading to photochemical or

thermal decomposition.[2][3][6]

1. Immediately move the
container to a dark,
refrigerated location (2-8°C).
[1]2. Evaluate the extent of
decomposition. For critical
experiments, using a fresh,
unopened container is
recommended.3. If
repurification is necessary,
sublimation in a vacuum can
be performed by experienced
personnel.[4][8]

Odor of lodine Detected Upon

Opening Container

Decomposition has occurred,
releasing free iodine.[3][4] This
may be due to improper

sealing or prolonged storage.

1. Handle the material in a
fume hood to avoid inhaling
iodine vapor.[1]2. Confirm that
the container was sealed
tightly and under an inert
atmosphere.3. For future
storage, ensure the container
cap is secure and consider
using a secondary seal like

Parafim®.

Poor Reactivity or Inconsistent

Experimental Results

The reagent has likely
degraded, reducing its purity
and effective concentration.

1. Discontinue use of the
suspect reagent.2. Procure a
new batch of carbon
tetraiodide and store it under
the recommended optimal
conditions immediately upon
receipt.3. Perform a quality
control check on the new
reagent before use if your

application is highly sensitive.
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Moisture Clumps or Crystalline

Changes

Exposure to humidity, leading
to hydrolysis.[4][6]

1. The compound's integrity is
compromised. It is not
recommended for use in
moisture-sensitive reactions.2.
Discard the reagent according
to your institution's hazardous
waste disposal protocols.[5]3.
Ensure storage areas are dry
and always handle the reagent
in a dry environment (e.qg.,
glove box for highly sensitive

applications).

Quantitative Data Summary

The following table summarizes key quantitative data regarding the physical properties and

storage of carbon tetraiodide.

Parameter Value Reference(s)
Recommended Storage
2°Cto 8°C [1][2]13]
Temperature
Alternative Recommended
Near 0°C (32°F) [6]
Storage
_ _ ~168-171°C (with
Melting Point B [1112]19111.0]
decomposition)
Red to dark violet crystalline
Appearance _ [1][2][11]
solid
o Light, heat, and moisture
Sensitivity 2113114171

sensitive

Incompatibilities

Strong oxidizing agents, water

[1](216]

Decomposition Products

Tetraiodoethylene (Czla),

lodine (I2)

[2](3][6]
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Experimental Protocols
Protocol: Qualitative Assessment of Carbon Tetraiodide
Stability

This protocol provides a general method for assessing the purity and stability of a carbon
tetraiodide sample, particularly after suspected exposure to adverse conditions.

Objective: To detect the presence of iodine (I2), a primary decomposition product, in a sample
of carbon tetraiodide.

Materials:

Carbon tetraiodide sample

Chloroform or benzene

Test tubes

Deionized water

Starch solution (1% w/v), freshly prepared
Methodology:

o Sample Preparation: In a fume hood, dissolve a small amount (~50 mg) of the carbon
tetraiodide sample in 2-3 mL of chloroform or benzene in a test tube. Pure carbon
tetraiodide should yield a clear red solution.[6]

» Visual Inspection: Observe the solution. The presence of a distinct violet or deep purple color
indicates a significant concentration of free iodine.

o Starch Test for Trace lodine: a. In a separate test tube, add approximately 5 mL of deionized
water. b. Carefully add a few drops of the carbon tetraiodide solution from step 1 to the
water. c. Shake the test tube gently to extract any free iodine into the aqueous layer. d. Allow
the layers to separate. e. To the top aqueous layer, add 2-3 drops of the freshly prepared
starch solution.
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o Result Interpretation: The formation of a deep blue-black color in the aqueous layer upon
addition of the starch solution confirms the presence of free iodine, indicating that the
carbon tetraiodide sample has undergone decomposition. The absence of this color

suggests the sample is relatively free of iodine contamination.

Mandatory Visualization

The following diagram illustrates the key factors affecting carbon tetraiodide stability and the

recommended workflow for its proper storage and handling.
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Factors Causing Decomposition

Decomposition Suspected

Troubleshoot:
- Perform Quality Test

- Consider Repurification
- Discard if Necessary

Carbon Tetraiodide
(Cl4)

Visual Check:
- Uniform Red Crystals?
- No lodine Odor?

Stable
Proceed to Use

iDOSt-Use Storage

|
[Optimal Stor‘lage Protocol\

Store at 2-8°C

(or near 0°C)

Under Inert Gas
(Argon/Nitrogen)
Tightly Sealed Container
Protect from Light
(Amber Vial/Dark)

Click to download full resolution via product page

Caption: Workflow for ensuring carbon tetraiodide stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [optimal storage conditions for carbon tetraiodide to
ensure stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584510#optimal-storage-conditions-for-carbon-
tetraiodide-to-ensure-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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